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Introduction: Neurotrophin 4 (NT-4), also known as NT-5, is a member of the neurotrophin

family of growth factors that plays a critical role in the survival, development, and function of

neurons.[1] It signals primarily through the Tropomyosin receptor kinase B (TrkB).[2] The

production of highly pure and biologically active recombinant NT-4 is essential for studying its

physiological roles and for potential therapeutic applications. This document provides a detailed

protocol for the expression of NT-4 in Escherichia coli, its purification from inclusion bodies, and

subsequent bioactivity assessment.

I. Overall Purification Strategy
The following protocol describes the production of recombinant human NT-4 (rh-NT-4) in E.

coli.[2][3] Since high-level expression in this system often leads to the formation of insoluble

and inactive protein aggregates known as inclusion bodies, the purification strategy involves

the following key stages:

Expression: Induction of NT-4 expression in an E. coli host strain.

Cell Lysis & Inclusion Body Isolation: Disruption of bacterial cells and collection of the

insoluble inclusion body fraction.

Solubilization & Refolding: Denaturation of the aggregated protein followed by a controlled

refolding process to achieve the correct three-dimensional structure.
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Chromatographic Purification: A multi-step chromatography process to purify the refolded,

active NT-4 from contaminants.[4][5]

Quality Control & Bioactivity Assessment: Verification of purity, concentration, and biological

activity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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